Cas no 305852-51-1 (4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE)

• Product Name: 4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• CAS No: 305852-51-1
• MF: C₁₄H₁₂N₆
• MW: 264.285281181335
• CID: 892404
• Update Time: 2026-04-29

4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE
• 1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE, 1,4-DIHYDRO-4-(3-PYRIDINYL)-
• 1,4-DIHYDRO-4-(3-PYRIDINYL)-1,3,5-TRIAZINO[1,2-A]BENZIMIDAZOL-2-AMINE
• AKOS VGY0031210
• ASISCHEM C38001
• TIMTEC-BB SBB013271

Computed Properties

• Exact Mass: 264.11200
• Monoisotopic Mass: 264.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• PSA: 81.12000
• LogP: 1.99230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE

Chemical Profile of 4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE (CAS No. 305852-51-1)

4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound belongs to the triazino-benzimidazole class, which is characterized by a fused tricyclic system containing nitrogen atoms at key positions. The presence of a pyridyl substituent at the 3-position further enhances its chemical diversity and reactivity, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The chemical structure of 4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE consists of a central triazino ring connected to a benzimidazole moiety. The benzimidazole ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral and anticancer agents. The triazino moiety introduces additional nitrogen atoms into the structure, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. These features make the compound an intriguing subject for studying its interactions with proteins and nucleic acids.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The triazino-benzimidazole scaffold has been explored for its potential to modulate various biological pathways. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The pyridyl group in 4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE can serve as a ligand for metal ions or as a hydrogen bond acceptor, enhancing the compound's binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential to act as a scaffold for drug design. The flexibility of the tricyclic system allows for modifications at multiple positions without losing the core pharmacophoric elements. This adaptability is particularly valuable in medicinal chemistry, where optimizing potency and selectivity are critical. Researchers have utilized computational methods to predict the binding modes of 4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE to various protein targets. These studies suggest that it could interact with enzymes such as kinases and phosphodiesterases, which are implicated in inflammation and cell signaling.

The synthesis of 4-(3-PYRIDYL)-1,4-DIHYDRO[1,3,5]TRIAZINO[1,2-A][1,3]BENZIMIDAZOL-2-AMINE involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyridyl group at the 3-position is particularly challenging due to its electronic properties and steric hindrance. However， recent advances in synthetic methodologies have made it possible to construct this complex molecule with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming the key carbon-nitrogen bonds within the tricyclic system.

From a biological perspective， 4-(3-PYRIDYL)-1，4-DIHYDRO[1，3，5]TRIAZINO[1，2-A][1，3]BENZIMIDAZOL-2-AMINE has shown promising preliminary results in vitro。 Studies have demonstrated its ability to inhibit the growth of certain cancer cell lines by disrupting key signaling pathways。 Additionally， it has exhibited anti-inflammatory properties by modulating cytokine production。 These findings highlight its potential as a lead compound for further development into therapeutic agents。

The pharmacokinetic properties of this compound are also being evaluated to assess its suitability for clinical applications。 Initial studies suggest that it has reasonable solubility and stability， which are essential characteristics for drug candidates。 Furthermore， preliminary toxicity studies have shown that it is well-tolerated at tested doses， indicating a favorable safety profile。 These encouraging results warrant further investigation into its potential as a therapeutic agent。

In conclusion， 4-(3-PYRIDYL)-1，4-DIHYDRO[1，3，5]TRIAZINO[1，2-A][1，3]BENZIMIDAZOL-2-AMINE (CAS No. 305852-51-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical research。 Its unique heterocyclic framework and functional groups make it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics。 With ongoing research focused on optimizing its synthesis、 evaluating its biological activity、 and assessing its pharmacokinetic properties， this compound represents an exciting opportunity for advancing medicinal chemistry and improving patient care。